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Compound of Interest

Compound Name: 3-Iodobenzaldehyde

Cat. No.: B1295965 Get Quote

An In-depth Technical Guide to 3-
Iodobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Iodobenzaldehyde, a key

aromatic organic compound. It details its chemical structure, molecular properties, and

common synthetic protocols. This document serves as a crucial resource for professionals

engaged in organic synthesis, medicinal chemistry, and drug discovery, where 3-
Iodobenzaldehyde is a valuable intermediate.

Chemical Structure and Properties
3-Iodobenzaldehyde is a substituted aromatic aldehyde. The structure consists of a benzene

ring substituted with an aldehyde group (-CHO) and an iodine atom (-I) at the meta-position

(position 3). This substitution pattern imparts specific reactivity and properties to the molecule,

making it a versatile building block in organic chemistry.

Below is a diagram representing the chemical structure of 3-Iodobenzaldehyde.

Caption: Chemical structure of 3-Iodobenzaldehyde.
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The key quantitative properties of 3-Iodobenzaldehyde are summarized in the table below.

These parameters are essential for designing reactions, purification procedures, and for the

overall characterization of the compound.

Property Value References

Molecular Formula C₇H₅IO [1][2][3][4]

Molecular Weight 232.02 g/mol [1][2][3]

CAS Number 696-41-3 [1][3]

Appearance
White to pale yellow crystalline

powder
[4][5]

Melting Point 57-60 °C [3][4][6]

Boiling Point 124-125 °C at 13 mmHg [4]

Solubility Slightly soluble in water [4]

SMILES C1=CC(=CC(=C1)I)C=O [2][3]

InChIKey
RZODAQZAFOBFLS-

UHFFFAOYSA-N
[2][3]

Synthesis Protocols
3-Iodobenzaldehyde can be synthesized through various methods, primarily involving the

direct iodination of benzaldehyde or the oxidation of 3-iodobenzyl alcohol. One common and

efficient laboratory-scale synthesis involves the iodination of benzaldehyde using an iodine

source in the presence of an oxidizing agent.

Experimental Protocol: Iodination of Benzaldehyde

This protocol describes the synthesis of 3-Iodobenzaldehyde from benzaldehyde using PIDA

(diacetoxyiodobenzene) and molecular iodine.

Materials:

Benzaldehyde
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PIDA (diacetoxyiodobenzene)

Iodine (I₂)

Dichloromethane (DCM)

Petroleum ether

Ethyl acetate

Schlenk tube

Magnetic stirrer and heating mantle

Nitrogen atmosphere

Silica gel for column chromatography

Procedure:[7]

Combine benzaldehyde (1 mmol), PIDA (1.5 mmol), and I₂ (1 mmol) in a Schlenk tube.

Add 2 mL of dichloromethane (DCM) to the mixture.

Stir the reaction mixture under a nitrogen atmosphere at 60 °C for 3 hours using a heating

mantle.

After the reaction is complete, allow the mixture to cool to room temperature.

Concentrate the mixture in vacuo to remove the solvent.

Purify the crude product by column chromatography on silica gel.

Elute the column with a mixture of petroleum ether and ethyl acetate (15:1) to obtain the

purified 3-iodobenzaldehyde.

The following diagram illustrates the workflow for this synthesis and purification process.
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Caption: Experimental workflow for the synthesis of 3-Iodobenzaldehyde.

Applications in Research and Drug Development
3-Iodobenzaldehyde serves as a versatile intermediate in the synthesis of a wide range of

more complex molecules.[5] Its aldehyde functional group can undergo various reactions such

as oxidation, reduction, and condensation. The iodine atom is a key feature, enabling its use in
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cross-coupling reactions like Suzuki, Heck, and Sonogashira couplings to form new carbon-

carbon or carbon-heteroatom bonds.

Its applications include:

Starting material for the preparation of 3-iodocinnamic acid and other substituted aromatic

compounds.

Intermediate in the synthesis of potent and selective human V1a receptor antagonists, which

are potential ligands for PET or SPECT imaging.[3]

Building block in medicinal chemistry for the development of novel therapeutic agents.[8]

While 3-Iodobenzaldehyde is a crucial precursor in the synthesis of biologically active

molecules, information regarding its direct involvement in specific biological signaling pathways

is not extensively documented in the public domain. Its primary role is that of a scaffold or

intermediate used to construct larger molecules with desired pharmacological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Iodobenzaldehyde chemical structure and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295965#3-iodobenzaldehyde-chemical-structure-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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